1-[3-(Pyrrolidine-1-carbonyl)pyrrolidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(pyrrolidine-1-carbonyl)pyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H18N2O2/c1-2-11(15)14-8-5-10(9-14)12(16)13-6-3-4-7-13/h2,10H,1,3-9H2
• InChI Key: YJTKRIFHBPFZJV-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(C1)C(=O)N2CCCC2
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

The compound “1-[3-(Pyrrolidine-1-carbonyl)pyrrolidin-1-yl]prop-2-en-1-one” is a complex organic molecule that likely contains a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been described in the literature from 2015 to date.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through two main strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives. The formation of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation.

Molecular Structure Analysis

The molecular structure of pyrrolidine compounds is characterized by a five-membered ring with nitrogen. The structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization, contribution to the stereochemistry of the molecule, and increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The formation of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation.

Physical And Chemical Properties Analysis

Pyrrolidine is a colorless liquid that is miscible with water and most organic solvents. It has a characteristic odor that has been described as "ammoniacal, fishy, shellfish-like".

Safety and Hazards

While specific safety and hazards information for “1-[3-(Pyrrolidine-1-carbonyl)pyrrolidin-1-yl]prop-2-en-1-one” is not available, pyrrolidine is known to be highly flammable, harmful, corrosive, and a possible mutagen.

Future Directions

The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen. The introduction of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. This suggests that the future directions for “1-[3-(Pyrrolidine-1-carbonyl)pyrrolidin-1-yl]prop-2-en-1-one” and similar compounds could involve further exploration of their potential in drug discovery and development.